Cas no 29945-53-7 (1-Methyl-5-phenyl-1h-1,2,4-triazole)

• Product Name: 1-Methyl-5-phenyl-1h-1,2,4-triazole
• CAS No: 29945-53-7
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 2927230
• PubChem ID: 20341437
• Update Time: 2025-04-21

1-Methyl-5-phenyl-1h-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL822672
• 1-methyl-5-phenyl-1h-1,2,4-triazole
• 29945-53-7
• MFCD23381331
• 1-Methyl-5-phenyl-1h-1,2,4-triazole

• Inchi： 1S/C9H9N3/c1-12-9(10-7-11-12)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： HNODJTYNEGYPER-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC=CC=2)=NC=N1

Computed Properties

• Exact Mass: 159.079647300Da
• Monoisotopic Mass: 159.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų